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Compound of Interest

Compound Name: R 1485 dihydrochloride

Cat. No.: B1150229 Get Quote

Technical Support Center: R 1485
Dihydrochloride
This technical support center provides researchers, scientists, and drug development

professionals with guidance on the degradation of R 1485 dihydrochloride and best practices

to prevent it during experimental use.

Frequently Asked Questions (FAQs)
Q1: What is R 1485 dihydrochloride and what are its primary uses in research?

R 1485 dihydrochloride is a selective and high-affinity antagonist for the 5-HT6 serotonin

receptor. In research, it is primarily used to investigate the role of the 5-HT6 receptor in various

physiological and pathological processes, particularly in the central nervous system. Studies

often focus on its potential therapeutic effects in cognitive disorders such as Alzheimer's

disease, as 5-HT6 receptor blockade has been shown to enhance cholinergic, glutamatergic,

noradrenergic, and dopaminergic neurotransmission.[1][2]

Q2: What are the optimal storage conditions for R 1485 dihydrochloride to ensure its stability?

To maintain the integrity and stability of R 1485 dihydrochloride, it is crucial to adhere to the

following storage guidelines:
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Temperature: Store at -20°C for long-term storage. For short-term storage, 4°C is

acceptable. Phenyl piperazines, a structural component of R 1485, are known to be more

stable at colder temperatures, with significant degradation observed at room temperature

over time.[3]

Atmosphere: Store in a tightly sealed container, preferably under an inert gas like argon or

nitrogen. This minimizes exposure to moisture and oxygen, which can contribute to

degradation.

Moisture: Keep the compound in a dry environment. Amine salts are often hygroscopic and

can absorb moisture from the air, which may lead to hydrolysis.[4]

Light: Protect from light to prevent potential photolytic degradation.

Q3: What are the likely causes of R 1485 dihydrochloride degradation during experiments?

Several factors during experimental procedures can lead to the degradation of R 1485
dihydrochloride:

pH Extremes: Exposure to strong acidic or basic conditions can cause hydrolysis of the

sulfonamide or other susceptible bonds.

Oxidation: The presence of oxidizing agents or exposure to air over extended periods can

lead to oxidative degradation of the molecule.

Elevated Temperatures: Heating solutions containing R 1485 dihydrochloride can

accelerate degradation. Benzoxazine structures, while generally thermally stable, can

degrade at higher temperatures.[5]

Aqueous Solutions: While necessary for many experiments, prolonged storage in aqueous

solutions, especially at non-neutral pH, can facilitate hydrolysis. Phenyl piperazines have

shown instability in blood samples, even when refrigerated, suggesting that aqueous

biological matrices can contribute to degradation.[3]
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Issue Possible Cause Recommended Solution

Inconsistent or lower-than-

expected experimental results.

Degradation of R 1485

dihydrochloride stock solution.

Prepare fresh stock solutions

frequently. Store stock

solutions in small aliquots at

-20°C or -80°C to avoid

repeated freeze-thaw cycles.

Before use, visually inspect for

any discoloration or

precipitation.

Loss of compound activity over

the course of a multi-day

experiment.

Degradation of the compound

in the experimental medium.

Prepare fresh working

solutions daily. If the

experiment runs for an

extended period, consider

replacing the medium with

freshly prepared compound at

regular intervals. Minimize the

exposure of the working

solution to light and elevated

temperatures.

Appearance of unknown peaks

in analytical chromatography

(e.g., HPLC, LC-MS).

Formation of degradation

products.

Conduct a forced degradation

study (see Experimental

Protocols section) to identify

potential degradation products.

Use a stability-indicating

analytical method to separate

the parent compound from its

degradants. Ensure the purity

of the compound before

starting the experiment.

Precipitation of the compound

in aqueous buffers.

Poor solubility or pH-

dependent solubility of the

dihydrochloride salt.

Ensure the pH of the buffer is

compatible with the solubility of

R 1485 dihydrochloride. The

use of a co-solvent such as

DMSO or ethanol may be

necessary to maintain solubility
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in aqueous solutions.

However, be mindful of the

potential impact of the co-

solvent on the experimental

system.

Experimental Protocols
Protocol 1: Preparation and Handling of R 1485
Dihydrochloride Stock Solutions

Preparation:

Allow the vial of R 1485 dihydrochloride to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weigh the desired amount of the compound in a clean, dry environment.

Dissolve the compound in an appropriate solvent, such as DMSO, to the desired stock

concentration. Ensure complete dissolution.

Storage:

Aliquot the stock solution into small, single-use volumes in tightly sealed vials.

Store the aliquots at -20°C or -80°C.

Usage:

When ready to use, thaw an aliquot completely and bring it to room temperature.

Dilute the stock solution into the aqueous experimental buffer immediately before use.

Avoid storing the compound in aqueous solutions for extended periods.

Protocol 2: Forced Degradation Study to Identify
Potential Degradants
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Forced degradation studies are essential to understand the stability of a compound and to

develop stability-indicating analytical methods.

Preparation of Test Solutions:

Prepare several solutions of R 1485 dihydrochloride in a suitable solvent at a known

concentration.

Stress Conditions:

Acid Hydrolysis: Add 0.1 M HCl to a test solution and incubate at 60°C for a specified

period (e.g., 2, 6, 12, 24 hours).

Base Hydrolysis: Add 0.1 M NaOH to a test solution and incubate at 60°C for a specified

period.

Oxidative Degradation: Add 3% hydrogen peroxide to a test solution and keep it at room

temperature for a specified period.

Thermal Degradation: Incubate a solid sample and a solution of the compound at an

elevated temperature (e.g., 80°C).

Photolytic Degradation: Expose a solution of the compound to UV light (e.g., 254 nm) and

fluorescent light.

Analysis:

At each time point, neutralize the acid and base-stressed samples.

Analyze all samples by a suitable analytical method, such as reverse-phase HPLC with

UV or MS detection, to separate and identify any degradation products.

Quantitative Data Summary
The following tables provide an illustrative summary of potential degradation under forced

conditions, based on typical results for similar compounds. Note: This is example data, as

specific quantitative degradation data for R 1485 dihydrochloride is not publicly available.
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Table 1: Illustrative Forced Degradation of R 1485 Dihydrochloride

Stress
Condition

Duration
(hours)

Temperature
% Degradation
(Illustrative)

Number of
Degradation
Products
(Illustrative)

0.1 M HCl 24 60°C 15% 2

0.1 M NaOH 24 60°C 25% 3

3% H₂O₂ 24 Room Temp 10% 2

Heat (Solid) 48 80°C <5% 1

UV Light 24 Room Temp 8% 1

Table 2: Illustrative Stability of R 1485 Dihydrochloride in Different Solvents

Solvent
Storage
Temperature

Duration (days)
% Remaining
(Illustrative)

DMSO -20°C 30 >99%

DMSO 4°C 7 98%

PBS (pH 7.4) 4°C 1 95%

PBS (pH 7.4) Room Temp 1 85%

Visualizations
Potential Degradation Workflow
This diagram illustrates the logical workflow for investigating and mitigating the degradation of

R 1485 dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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